Cas no 477902-84-4 (1H-PYRROLE-2-CARBOXIMIDAMIDE, 1-METHYL-, HYDROCHLORIDE)

• Product Name: 1H-PYRROLE-2-CARBOXIMIDAMIDE, 1-METHYL-, HYDROCHLORIDE
• CAS No: 477902-84-4
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 3235390
• PubChem ID: 69546308
• Update Time: 2025-04-21

1H-PYRROLE-2-CARBOXIMIDAMIDE, 1-METHYL-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXIMIDAMIDE, 1-METHYL-, HYDROCHLORIDE
• 1H-Pyrrole-2-carboximidamide, 1-methyl-, hydrochloride (1:)
• 477902-84-4
• 1-methyl-1h-pyrrole-2-carboximidamide hydrochloride
• 1-Methyl-1H-pyrrole-2-carboximidamide xhydrochloride
• SCHEMBL5731143
• 105533-76-4

• Inchi： 1S/C6H9N3.ClH/c1-9-4-2-3-5(9)6(7)8;/h2-4H,1H3,(H3,7,8);1H
• InChI Key： IIXDGECHNAKQFR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN1C)(N)=N.Cl

Computed Properties

• Exact Mass: 159.0563250Da
• Monoisotopic Mass: 159.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.8Ų